Cas no 941575-54-8 (tert-butyl N-(1-phenylprop-2-yn-1-yl)carbamate)

• Product Name: tert-butyl N-(1-phenylprop-2-yn-1-yl)carbamate
• CAS No: 941575-54-8
• Molecular Formula: C₁₄H₁₇NO₂
• Molecular Weight: 231.290283918381
• CID: 5944182
• PubChem ID: 16069745

tert-butyl N-(1-phenylprop-2-yn-1-yl)carbamate Properties

Names and Identifiers

• 1,1-Dimethylethyl N-(1-phenyl-2-propyn-1-yl)carbamate
• tert-butyl N-(1-phenylprop-2-yn-1-yl)carbamate
• EN300-1879280
• 941575-54-8

• InChIKey： USSNUFCXINKUCH-UHFFFAOYSA-N
• Inchi： 1S/C14H17NO2/c1-5-12(11-9-7-6-8-10-11)15-13(16)17-14(2,3)4/h1,6-10,12H,2-4H3,(H,15,16)
• SMILES： C(OC(C)(C)C)(=O)NC(C1=CC=CC=C1)C#C

Computed Properties

• Exact Mass: 231.125928785g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 231.125928785g/mol
• Heavy Atom Count: 17
• Complexity: 302
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Boiling Point: 335.6±35.0 °C(Predicted)
• Melting Point: 93-95 °C
• pka: 10.78±0.46(Predicted)
• Density: 1.060±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives